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Compound of Interest

Compound Name: FF-10101

Cat. No.: B607442 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like FF-10101, a potent and irreversible FLT3 inhibitor, is

a critical component of laboratory safety and environmental responsibility. While a specific

Safety Data Sheet (SDS) for FF-10101 is not publicly available, this guide provides essential,

step-by-step procedures for its proper disposal based on general principles of hazardous

chemical waste management and information from chemical suppliers. Adherence to these

guidelines is paramount to ensure personal safety and compliance with regulatory standards.

Immediate Safety and Handling Considerations
Before beginning any disposal procedure, it is crucial to be familiar with the general safety

precautions for handling potent chemical compounds. FF-10101 is intended for research use

only.[1] Standard laboratory personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat, should be worn at all times. All handling of the compound should be

performed in a well-ventilated area, preferably within a chemical fume hood.

Storage Information: FF-10101 should be stored in a dry, dark environment. For short-term

storage (days to weeks), a temperature of 0 - 4°C is recommended. For long-term storage

(months to years), the compound should be kept at -20°C.[1]

Quantitative Data Summary
For quick reference, the following table summarizes key information for FF-10101.
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Property Value Source

CAS Number 1472797-69-5 [1]

Molecular Formula C29H38N8O2 [1]

Molecular Weight 530.68 g/mol [1]

Appearance Solid powder [1]

Solubility Soluble in DMSO [1][2]

Storage (Short-term) 0 - 4°C [1]

Storage (Long-term) -20°C [1]

Step-by-Step Disposal Protocol
The following procedures are based on best practices for the disposal of hazardous laboratory

chemicals and should be followed in the absence of a specific institutional or regulatory

protocol for FF-10101.

1. Waste Identification and Segregation:

Identify: All materials contaminated with FF-10101, including unused compound, solutions,

contaminated labware (e.g., pipette tips, vials), and personal protective equipment (e.g.,

gloves), must be treated as hazardous waste.

Segregate: Do not mix FF-10101 waste with non-hazardous waste.[3] It is also crucial to

avoid mixing incompatible waste streams. Keep FF-10101 waste separate from other

chemical waste unless explicitly permitted by your institution's Environmental Health and

Safety (EHS) department.

2. Waste Collection and Containment:

Solid Waste: Collect all solid waste contaminated with FF-10101 in a designated, leak-proof,

and clearly labeled hazardous waste container.[4]

Liquid Waste: Collect all liquid waste containing FF-10101 in a separate, leak-proof, and

compatible container.[4] Ensure the container is tightly sealed to prevent spills or
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evaporation. Do not fill containers to more than 90% capacity.[4]

Sharps: Any sharps (e.g., needles, contaminated glassware) must be disposed of in a

designated sharps container.

3. Labeling of Waste Containers:

All hazardous waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name ("FF-10101") and a description of the contents

(e.g., "Solid waste with FF-10101," "Aqueous solution of FF-10101").

Include the date the waste was first added to the container and the responsible researcher's

name and contact information.

4. Storage of Hazardous Waste:

Store hazardous waste containers in a designated, secure area away from general

laboratory traffic.

Ensure the storage area is well-ventilated and has secondary containment to control any

potential leaks or spills.

Follow your institution's guidelines for the maximum allowable time for storing hazardous

waste in the laboratory.

5. Final Disposal:

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department

to arrange for the pickup and disposal of the hazardous waste.

Professional Disposal: The final disposal of FF-10101 waste must be conducted by a

licensed hazardous waste disposal company. The waste code should be assigned in

consultation with the user, producer, and the waste disposal company.[5]

Do Not Dispose Down the Drain: Under no circumstances should FF-10101 or its

contaminated materials be disposed of down the drain or in regular trash.[5]
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Experimental Protocol: Spill Decontamination
In the event of a spill of FF-10101, immediate and appropriate action is necessary to prevent

exposure and environmental contamination.

1. Evacuate and Secure the Area:

Alert others in the vicinity of the spill.

Evacuate non-essential personnel from the immediate area.

Restrict access to the spill area.

2. Personal Protective Equipment (PPE):

Before cleaning the spill, don appropriate PPE, including double gloves, a lab coat, and

safety goggles. For larger spills, a respirator may be necessary.

3. Containment and Absorption:

Small Spills: For small spills of solid FF-10101, carefully wipe it up with a damp cloth or

absorbent pad. For small liquid spills, absorb the material with an inert absorbent such as

vermiculite, dry sand, or a chemical absorbent pad.[5]

Large Spills: For larger spills, dike the spill to prevent it from spreading. Absorb the spilled

material using an appropriate absorbent.

4. Collection of Contaminated Material:

Carefully collect all contaminated absorbent materials and any contaminated debris.

Place all collected waste into a labeled hazardous waste container.

5. Decontamination of the Spill Area:

Clean the spill area thoroughly with an appropriate solvent (e.g., a detergent solution

followed by water), collecting all cleaning materials as hazardous waste.
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6. Reporting:

Report the spill to your laboratory supervisor and your institution's EHS office, following their

specific reporting procedures.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of FF-10101.

Start: FF-10101 Waste Generation

1. Identify & Segregate Waste
(Solid, Liquid, Sharps)

2a. Collect Solid Waste
in Labeled Container

2b. Collect Liquid Waste
in Labeled Container

2c. Collect Sharps
in Sharps Container

3. Store in Designated
Secure Area

4. Contact EHS for Pickup

End: Professional Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of FF-10101 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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